Cas no 493046-72-3 (Thiazole, 4-phenyl-2-(2-propynylthio)-)

• Product Name: Thiazole, 4-phenyl-2-(2-propynylthio)-
• CAS No: 493046-72-3
• MF: C₁₂H₉NS₂
• MW: 231.33656001091
• CID: 1520050
• Update Time: 2024-08-24

Thiazole, 4-phenyl-2-(2-propynylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-phenyl-2-(2-propynylthio)-
• Thiazole, 4-phenyl-2-(2-propyn-1-ylthio)-

• Inchi： 1S/C12H9NS2/c1-2-8-14-12-13-11(9-15-12)10-6-4-3-5-7-10/h1,3-7,9H,8H2
• InChI Key： QWYQHZVLFJMXEX-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CC=C2)N=C1SCC#C

Computed Properties

• Exact Mass: 231.01777

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 377.8±44.0 °C(Predicted)
• PSA: 12.89
• pka: 0.86±0.10(Predicted)